![molecular formula C7H15N3O2 B2415007 3-(Morpholin-4-yl)propionamidoxime CAS No. 350682-24-5](/img/structure/B2415007.png)
3-(Morpholin-4-yl)propionamidoxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(Morpholin-4-yl)propionamidoxime” is a chemical compound with the CAS Number: 350682-24-5 . It has a molecular weight of 173.22 and its IUPAC name is (1Z)-N’-hydroxy-3-(4-morpholinyl)propanimidamide . It is a white solid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H15N3O2/c8-7(9-11)1-2-10-3-5-12-6-4-10/h7H,1-6,8H2 . This indicates that the compound contains 7 carbon atoms, 15 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
“this compound” is a white solid at room temperature . The storage temperature is at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
- Intermediate for Heterocyclic Compounds : The compound acts as an important intermediate in synthesizing biologically active heterocyclic compounds. Its structure, involving a morpholine ring in a chair conformation, is stabilized by various hydrogen bonds (Mazur, Pitucha, & Rzączyńska, 2007).
Applications in Medicinal Chemistry
- Inhibitors of the PI3K-AKT-mTOR Pathway : Morpholine derivatives have been found useful in creating inhibitors for the PI3K and PIKKs, providing a framework for developing selective dual inhibitors of mTORC1 and mTORC2 (Hobbs et al., 2019).
- Antidiabetic Activity : Amidoxime derivatives, including β-Aminopropionamidoxime bases, have shown potential antidiabetic properties, manifested as inhibition of α-amylase and α-glucosidase (Kayukova et al., 2019).
- Anti-inflammatory and XO Inhibitory Activity : Certain morpholine derivatives have exhibited anti-inflammatory responses and inhibitory activity against xanthine oxidase, suggesting potential for treating gout and other inflammatory conditions (Šmelcerović et al., 2013).
Chemical Synthesis and Modification
- Synthesis of Biologically Active Intermediates : 3-Morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one is synthesized as an intermediate for various biologically active compounds, demonstrating the versatility of morpholine derivatives in chemical synthesis (Wang et al., 2016).
Antimicrobial Applications
- Antimicrobial Activity : Some morpholine derivatives, such as Mannich base derivatives, have shown significant antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents (Idhayadhulla et al., 2014).
Corrosion Inhibition
- Inhibitive Performance on Carbon Steel : Tertiary amines including morpholine derivatives have been synthesized for their application in inhibiting carbon steel corrosion, showing potential in industrial applications (Gao, Liang, & Wang, 2007).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-(Morpholin-4-yl)propionamidoxime is the Leucine-rich repeat kinase 2 (LRRK2) . LRRK2 has been genetically linked to Parkinson’s disease (PD) by genome-wide association studies (GWAS). The most common LRRK2 mutation, G2019S, which is relatively rare in the total population, gives rise to increased kinase activity .
Mode of Action
This compound interacts with its target, LRRK2, by inhibiting its kinase activity. This inhibition is achieved by the compound binding to the ATP-binding site of the kinase .
Biochemical Pathways
The biochemical pathways affected by this compound are those involving LRRK2. LRRK2 is involved in several cellular processes, including vesicle trafficking, autophagy, and cytoskeletal dynamics . By inhibiting LRRK2, this compound can potentially affect these pathways and their downstream effects .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its inhibition of LRRK2. This can potentially lead to a decrease in the pathological effects associated with increased LRRK2 activity, such as those seen in Parkinson’s disease .
properties
IUPAC Name |
N'-hydroxy-3-morpholin-4-ylpropanimidamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N3O2/c8-7(9-11)1-2-10-3-5-12-6-4-10/h11H,1-6H2,(H2,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGMYEKAPTYTGAL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCC(=NO)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1CC/C(=N/O)/N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.